Cas no 898639-57-1 (1-(2,5-dichloro-4-ethoxybenzenesulfonyl)-2-methyl-1H-imidazole)

• Product Name: 1-(2,5-dichloro-4-ethoxybenzenesulfonyl)-2-methyl-1H-imidazole
• CAS No: 898639-57-1
• MF: C₁₂H₁₂Cl₂N₂O₃S
• MW: 335.206279754639
• CID: 5363408
• Update Time: 2025-10-30

1-(2,5-dichloro-4-ethoxybenzenesulfonyl)-2-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-[(2,5-dichloro-4-ethoxyphenyl)sulfonyl]-2-methyl-
• 1-(2,5-dichloro-4-ethoxybenzenesulfonyl)-2-methyl-1H-imidazole

• Inchi： 1S/C12H12Cl2N2O3S/c1-3-19-11-6-10(14)12(7-9(11)13)20(17,18)16-5-4-15-8(16)2/h4-7H,3H2,1-2H3
• InChI Key： HPFUAEOWBHBPFG-UHFFFAOYSA-N
• SMILES： C1(C)N(S(C2=CC(Cl)=C(OCC)C=C2Cl)(=O)=O)C=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(2,5-dichloro-4-ethoxybenzenesulfonyl)-2-methyl-1H-imidazole

Recent Advances in the Study of 1-(2,5-dichloro-4-ethoxybenzenesulfonyl)-2-methyl-1H-imidazole (CAS: 898639-57-1)

The compound 1-(2,5-dichloro-4-ethoxybenzenesulfonyl)-2-methyl-1H-imidazole (CAS: 898639-57-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonylimidazole derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic pathways and as a scaffold for drug development. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, providing valuable insights for future research and clinical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 1-(2,5-dichloro-4-ethoxybenzenesulfonyl)-2-methyl-1H-imidazole, optimizing reaction conditions to improve yield and purity. The study highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. Additionally, computational modeling suggested strong binding affinities for specific protein targets, including enzymes involved in inflammatory and oncogenic pathways.

Another significant breakthrough was reported in Bioorganic & Medicinal Chemistry Letters, where the compound demonstrated potent inhibitory activity against carbonic anhydrase isoforms, particularly CA-IX and CA-XII, which are overexpressed in hypoxic tumor environments. This finding positions 1-(2,5-dichloro-4-ethoxybenzenesulfonyl)-2-methyl-1H-imidazole as a potential anticancer agent, with ongoing preclinical studies evaluating its efficacy in xenograft models.

Further investigations into the compound's pharmacokinetic properties revealed favorable absorption and distribution profiles, with minimal off-target effects. A 2024 study in European Journal of Pharmaceutical Sciences utilized advanced LC-MS techniques to quantify the compound's plasma concentrations, confirming its bioavailability and metabolic stability. These results support the potential for oral administration in future therapeutic regimens.

Despite these advancements, challenges remain in scaling up synthesis and addressing potential toxicity concerns. Recent toxicological assessments, published in Chemical Research in Toxicology, identified dose-dependent hepatotoxicity in rodent models, necessitating further structural optimization. Researchers are currently exploring derivatives with improved safety profiles while retaining the parent compound's biological activity.

In conclusion, 1-(2,5-dichloro-4-ethoxybenzenesulfonyl)-2-methyl-1H-imidazole represents a promising lead compound in chemical biology and drug discovery. Its multifaceted biological activities, coupled with recent synthetic and pharmacological advancements, underscore its potential for therapeutic development. Future research should focus on elucidating its precise mechanisms of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in clinical settings.